N-[[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl]-3-(2-oxopyrrolidin-1-yl)propanamide

• IUPAC Name: N-[[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl]-3-(2-oxopyrrolidin-1-yl)propanamide
• InChI: InChI=1S/C21H25N3O3/c1-15-6-3-7-16(2)20(15)27-21-17(8-4-11-22-21)14-23-18(25)10-13-24-12-5-9-19(24)26/h3-4,6-8,11H,5,9-10,12-14H2,1-2H3,(H,23,25)
• InChI Key: UVWGJTPMEFQUBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OC2=C(C=CC=N2)CNC(=O)CCN3CCCC3=O
• Molecular Formula: C21H25N3O3
• Molecular Weight: 367.4 g/mol

Description

N-[[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl]-3-(2-oxopyrrolidin-1-yl)propanamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a pyridine ring, a phenoxy group, and a pyrrolidinone moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl]-3-(2-oxopyrrolidin-1-yl)propanamide typically involves multiple steps, including the formation of intermediate compounds. The process may start with the preparation of 2-(2,6-dimethylphenoxy)pyridine, followed by its reaction with appropriate reagents to introduce the pyrrolidinone group. The final step involves the formation of the amide bond under specific reaction conditions, such as the use of coupling agents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and catalysts like DMAP (4-dimethylaminopyridine).

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This can include the use of continuous flow reactors, which allow for better control of reaction parameters and scalability. Additionally, the use of green chemistry principles, such as solvent-free reactions or the use of environmentally benign solvents, can be considered to minimize the environmental impact.

Chemical Reactions Analysis

Types of Reactions

N-[[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl]-3-(2-oxopyrrolidin-1-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols under basic conditions.

Major Products

The major products formed from these reactions depend on the specific functional groups involved. For example, oxidation may lead to the formation of carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

N-[[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl]-3-(2-oxopyrrolidin-1-yl)propanamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects, including its role as a drug candidate for various diseases.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-[[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl]-3-(2-oxopyrrolidin-1-yl)propanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to downstream effects. For example, it may inhibit the activity of certain enzymes involved in disease pathways, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

2,2’-Bipyridyl: A symmetrical bipyridine commonly used as a ligand for chelating with metal ions.

Steviol Glycosides: Chemical compounds responsible for the sweet taste of Stevia rebaudiana leaves.

Uniqueness

N-[[2-(2,6-dimethylphenoxy)pyridin-3-yl]methyl]-3-(2-oxopyrrolidin-1-yl)propanamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Unlike simpler compounds like 2,2’-bipyridyl, this compound’s complex structure allows for more diverse interactions and applications.